Cas no 2228396-88-9 (3-(2-fluoropropan-2-yl)oxypyrrolidine)

• Product Name: 3-(2-fluoropropan-2-yl)oxypyrrolidine
• CAS No: 2228396-88-9
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 6129218
• PubChem ID: 165867740
• Update Time: 2025-10-22

3-(2-fluoropropan-2-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropropan-2-yl)oxypyrrolidine
• 2228396-88-9
• EN300-1767095
• 3-[(2-fluoropropan-2-yl)oxy]pyrrolidine

• Inchi： 1S/C7H14FNO/c1-7(2,8)10-6-3-4-9-5-6/h6,9H,3-5H2,1-2H3
• InChI Key： YVXOALMSTBKJSA-UHFFFAOYSA-N
• SMILES： FC(C)(C)OC1CNCC1

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-fluoropropan-2-yl)oxypyrrolidine

Comprehensive Overview of 3-(2-fluoropropan-2-yl)oxypyrrolidine (CAS No. 2228396-88-9): Properties, Applications, and Industry Insights

The compound 3-(2-fluoropropan-2-yl)oxypyrrolidine (CAS No. 2228396-88-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this molecule stands out as a versatile intermediate. Its pyrrolidine backbone combined with a fluoropropoxy substituent offers exceptional metabolic stability and bioavailability, making it a valuable asset in modern synthetic chemistry.

In recent years, the search for bioactive heterocycles has surged, driven by the need for novel therapeutics targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. 3-(2-fluoropropan-2-yl)oxypyrrolidine aligns perfectly with this trend, as its structure is frequently explored in the design of central nervous system (CNS) drugs and anti-inflammatory agents. Researchers are particularly intrigued by its potential to enhance blood-brain barrier (BBB) penetration, a critical factor in neurodegenerative disease treatment.

The synthesis of CAS No. 2228396-88-9 typically involves nucleophilic substitution reactions or transition metal-catalyzed coupling, methodologies that dominate current green chemistry discussions. With sustainability being a top priority in chemical manufacturing, innovations in catalyst recycling and solvent-free conditions for producing such fluorinated compounds are hot topics in academic and industrial forums.

From a commercial perspective, 3-(2-fluoropropan-2-yl)oxypyrrolidine is often listed among high-value pharmaceutical intermediates in catalogs of specialty chemical suppliers. Its pricing and availability are closely monitored by professionals searching for bulk fluorochemical suppliers or custom synthesis services. The compound's stability under various storage conditions (room temperature stability, moisture sensitivity) is another frequently queried aspect in procurement discussions.

Analytical characterization of this compound employs advanced techniques like LC-MS purity analysis, 19F NMR spectroscopy, and X-ray crystallography – all trending keywords in material science databases. The fluorine atom's quadrupolar moment makes 2228396-88-9 particularly interesting for molecular imaging studies, connecting it to cutting-edge PET tracer development research.

Regulatory aspects of fluorinated pyrrolidines remain a dynamic area, with agencies increasingly focusing on F-containing metabolite screening. This has led to growing literature on the environmental fate of fluoroorganics, where 3-(2-fluoropropan-2-yl)oxypyrrolidine serves as a model compound for biodegradation pathway studies.

In the patent landscape, derivatives of CAS 2228396-88-9 appear in applications ranging from kinase modulator formulations to ion channel therapeutics, reflecting the compound's structural adaptability. Intellectual property searches show clustering around modification at the pyrrolidine nitrogen and stereoselective synthesis routes, indicating directions for future research.

The compound's physicochemical properties – including its logP value, hydrogen bond acceptor count, and molecular polar surface area – make it a frequent subject in computational chemistry studies. With AI-driven molecular property prediction tools gaining traction, 2228396-88-9 serves as an excellent benchmark for validating new QSAR models.

Supply chain data reveals that 3-(2-fluoropropan-2-yl)oxypyrrolidine is primarily sourced from specialty chemical hubs in North America, Europe, and Asia, with quality specifications varying by GMP compliance levels. This geographic distribution pattern aligns with searches for regional chemical distributors and just-in-time delivery options in the fine chemicals sector.

Looking ahead, the compound's potential in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development positions it at the forefront of next-generation therapeutics. Its balanced lipophilicity profile and conformational rigidity continue to inspire innovative applications across multiple therapeutic areas, ensuring sustained interest in this remarkable fluorinated structure.